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Compound of Interest

Compound Name: 13-cis-Retinol

Cat. No.: B135769 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal procedures for the handling of 13-cis-
Retinol. It is intended for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
13-cis-Retinol, also known as Isotretinoin, is a hazardous substance that requires careful

handling to avoid personal contact, including inhalation and skin absorption.[1] It is irritating to

the eyes, respiratory system, and skin and may cause harm to an unborn child.[1][2][3]

Recommended Personal Protective Equipment:

A summary of the necessary PPE is provided in the table below. Always inspect PPE prior to

use to ensure its integrity.[4]
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PPE Category Specification Standard Compliance

Eye Protection

Tightly fitting safety goggles or

a face shield with safety

glasses.

Conforming to EN 166 (EU) or

NIOSH (US) standards.[2][4]

Hand Protection

Impermeable chemical-

resistant gloves (e.g., Nitrile

rubber). Gloves must be

inspected before use.[1][4]

EU Directive 89/686/EEC and

the standard EN 374.[4]

Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat.[4]

Appropriate for the tasks being

performed to prevent skin

exposure.[2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

ventilation is inadequate or if

dust is generated.[1][2]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[2]

Operational Plan for Handling 13-cis-Retinol
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

2.1. Pre-Handling Preparations:

Obtain Special Instructions: Read and understand all safety precautions before handling the

substance.[2][5]

Ventilation: Ensure adequate ventilation, preferably by using a chemical fume hood.[4][6]

Emergency Equipment: Confirm that safety showers and eyewash stations are readily

accessible and in working order.[2]

Gather Materials: Assemble all necessary equipment, including PPE, spill containment

materials, and waste disposal containers, before starting work.

2.2. Handling Procedure:
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Don PPE: Put on all required personal protective equipment as specified in the table above.

Inert Atmosphere: Handle the substance under an inert atmosphere, as it may be sensitive to

air.[6]

Avoid Dust Generation: Use procedures that do not generate dust.[1] If weighing the solid

form, do so carefully within the fume hood.

Avoid Personal Contact: Do not allow the substance to come into contact with eyes, skin, or

clothing.[1][6]

No Ingestion or Inhalation: Do not ingest or inhale the substance.[6]

2.3. Post-Handling Procedures:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[4][5][6]

Remove PPE: Remove PPE carefully to avoid skin contact.[1] Contaminated work clothing

should not be allowed out of the workplace and should be washed before reuse.[3][5]

Storage: Store 13-cis-Retinol in a tightly closed container in a cool, dry, and well-ventilated

place, protected from light.[2][6] For long-term storage, deep freeze (below -20°C) is

recommended.[6]

Emergency and First-Aid Procedures
In case of exposure, immediate action is necessary.
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[4][6]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with plenty of soap and

water for at least 15 minutes. Seek medical

attention.[4][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][4][6]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[4][6]

Disposal Plan
Proper disposal of 13-cis-Retinol and contaminated materials is crucial to prevent

environmental contamination.

Waste Collection: Collect excess and expired materials in a suitable, labeled container for

hazardous waste.

Licensed Disposal Company: Offer the waste material to a licensed hazardous material

disposal company.[4] The product may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[4]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[4]
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Regulatory Compliance: Ensure that all federal, state, and local regulations regarding the

disposal of this material are strictly followed.[2][4]

Environmental Precautions: Prevent the material from being discharged into drains, water

courses, or onto the ground.[4][5]

Quantitative Toxicological Data
The following table summarizes the acute toxicity data for 13-cis-Retinoic Acid.

Test Species Dose

Oral LD50 Mouse 3389 mg/kg

Oral LD50 Rat >4 g/kg

Intraperitoneal LD50 Rat 901 mg/kg

Oral TDLo Human (woman)
2400 µg/kg (22-24 days

pregnant)

Oral TDLo Human (man)
7 mg/kg (7 days pre-

conception)

Data sourced from TCI Safety

Data Sheet[3]

Safe Handling Workflow
The following diagram illustrates the step-by-step process for the safe handling of 13-cis-
Retinol.
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Caption: Workflow for Safe Handling of 13-cis-Retinol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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